Cas no 922963-26-6 (4-(4-methoxybenzenesulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbutanamide)

• Product Name: 4-(4-methoxybenzenesulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbutanamide
• CAS No: 922963-26-6
• MF: C₂₃H₂₅N₃O₅S
• MW: 455.526704549789
• CID: 5497699
• Update Time: 2025-10-29

4-(4-methoxybenzenesulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)sulfonyl-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]butanamide
• 4-(4-methoxybenzenesulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbutanamide

• Inchi： 1S/C23H25N3O5S/c1-30-19-10-12-20(13-11-19)32(28,29)14-4-7-21(27)24-23-26-25-22(31-23)18-9-8-16-5-2-3-6-17(16)15-18/h8-13,15H,2-7,14H2,1H3,(H,24,26,27)
• InChI Key： UGIXIANDYOGOKN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C3C(=C2)CCCC3)O1)(=O)CCCS(C1=CC=C(OC)C=C1)(=O)=O

Additional information on 4-(4-methoxybenzenesulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbutanamide

Introduction to Compound with CAS No. 922963-26-6 and Its Applications in Chemical Biology

The compound with the CAS number 922963-26-6 is a sophisticated molecule with the product name 4-(4-methoxybenzenesulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbutanamide. This intricate structure has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. The molecular framework combines several key functional groups that contribute to its biological activity, making it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure lies the 4-methoxybenzenesulfonyl group, which is known for its ability to enhance binding affinity and selectivity in protein interactions. This moiety has been extensively studied for its role in modulating various biological pathways, particularly those involving enzymes and receptors. The presence of this group in the compound with CAS no. 922963-26-6 suggests that it may exhibit potent effects on target proteins, making it a valuable asset in the development of novel therapeutic agents.

The second prominent feature of this molecule is the 5-(5,6,7,8-tetrahydronaphthalen-2-yl) moiety. This aromatic ring system is known for its stability and ability to interact favorably with biological targets. Studies have shown that tetrahydronaphthalene derivatives often exhibit significant pharmacological activity, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. The integration of this group into the compound with CAS no. 922963-26-6 may contribute to its potential efficacy in treating such conditions.

The third key component of the compound is the 1,3,4-oxadiazol-2-ylbutanamide moiety. Oxadiazole heterocycles are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The butanamide side chain further enhances the molecule's solubility and bioavailability, which are critical factors in drug development. The combination of these structural elements in the compound with CAS no. 922963-26-6 positions it as a versatile scaffold for exploring new therapeutic strategies.

In recent years, there has been a growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The compound with CAS no. 922963-26-6, with its multifaceted structural features, presents an excellent opportunity for such investigations. The 4-methoxybenzenesulfonyl group can serve as a scaffold for designing inhibitors that target specific PPIs involved in diseases like cancer and neurodegeneration. Furthermore, the presence of the 5-(5,6,7,8-tetrahydronaphthalen-2-yl) moiety suggests potential interactions with receptors and enzymes relevant to CNS disorders.

The 1,3,4-oxadiazol-2-ylbutanamide component adds another layer of complexity to this molecule's biological activity. Oxadiazole derivatives have been reported to exhibit inhibitory effects on various kinases and other enzymes implicated in disease pathways. By leveraging these known activities, researchers can explore novel mechanisms of action for the compound with CAS no. 922963-26-6. This may lead to the discovery of new therapeutic agents that address unmet medical needs.

The synthesis and characterization of this compound have been driven by advancements in organic chemistry and medicinal chemistry techniques. Modern synthetic methodologies allow for precise control over molecular structure, enabling the creation of highly optimized derivatives. Techniques such as combinatorial chemistry and high-throughput screening have further accelerated the discovery process by allowing rapid evaluation of large libraries of compounds.

The potential applications of the compound with CAS no. 922963-26-6 are vast and span multiple therapeutic areas. In oncology, for instance, molecules targeting PPIs have shown promise in disrupting cancer cell signaling pathways. The structural features of this compound make it a candidate for developing inhibitors that could selectively modulate key oncogenic interactions. Similarly, in neurology and psychiatry, the ability to modulate CNS-related PPIs could lead to novel treatments for conditions such as Alzheimer's disease and schizophrenia.

In conclusion, the compound with CAS number 922963-26-6 represents a significant advancement in chemical biology research due to its unique structural composition and potential therapeutic applications. The synergistic combination of the 4-methoxybenzenesulfonyl, 5-(5,6,7,8-tetrahydronaphthalen-2-yl), and 1,3,4-oxadiazol-2-ylbutanamide moieties positions it as a versatile scaffold for drug discovery efforts across various disease areas. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will play a crucial role in shaping future therapeutic strategies.